2-[(2,3,4,5,6-Pentadeuteriophenyl)-phenylmethyl]sulfinylacetamide

Specification

• CAS No.: 1133712-38-5
• Molecular Formula: C15H15NO2S
• Molecular Weight: 278.38 g/mol
• IUPAC Name: 2-[(2,3,4,5,6-pentadeuteriophenyl)-phenylmethyl]sulfinylacetamide
• Standard InChI: InChI=1S/C15H15NO2S/c16-14(17)11-19(18)15(12-7-3-1-4-8-12)13-9-5-2-6-10-13/h1-10,15H,11H2,(H2,16,17)/i1D,3D,4D,7D,8D
• Standard InChI Key: YFGHCGITMMYXAQ-DYVTXVBDSA-N
• Isomeric SMILES: [2H]C1=C(C(=C(C(=C1[2H])[2H])C(C2=CC=CC=C2)S(=O)CC(=O)N)[2H])[2H]
• SMILES: C1=CC=C(C=C1)C(C2=CC=CC=C2)S(=O)CC(=O)N
• Canonical SMILES: C1=CC=C(C=C1)C(C2=CC=CC=C2)S(=O)CC(=O)N

Introduction

2-[(2,3,4,5,6-Pentadeuteriophenyl)-phenylmethyl]sulfinylacetamide is a derivative of Modafinil, a well-known stimulant used primarily to treat sleep disorders such as narcolepsy, sleep apnea, and shift work sleep disorder. This compound is characterized by its stable isotope labeling, which makes it valuable for scientific research, particularly in pharmacokinetic studies and mass spectrometry.

Synthesis and Preparation

The synthesis of 2-[(2,3,4,5,6-Pentadeuteriophenyl)-phenylmethyl]sulfinylacetamide involves incorporating deuterium atoms into the Modafinil molecule through a series of chemical reactions. These reactions typically require precise control to ensure the correct incorporation of deuterium. Industrial production often involves large-scale chemical synthesis using specialized equipment and reagents.

Mechanism of Action and Biological Activity

While the compound itself is not primarily used as a therapeutic agent, its structure suggests potential biological activities similar to those of Modafinil. Modafinil acts as a dopamine reuptake inhibitor, enhancing alertness and cognitive performance by increasing dopamine levels in the brain. The sulfinylacetamide moiety in this compound may interact with enzymes involved in metabolic pathways, potentially influencing inflammation and cellular signaling.

Research Applications

2-[(2,3,4,5,6-Pentadeuteriophenyl)-phenylmethyl]sulfinylacetamide is used in scientific research for several purposes:

• Pharmacokinetic Studies: Its stable isotope labeling allows researchers to track the metabolism and distribution of Modafinil in the body.

• Mass Spectrometry: It serves as a reference standard for mass spectrometry and other analytical techniques.

• Biological Pathway Studies: It helps in studying the effects of Modafinil on various biological pathways.

Comparison with Similar Compounds

Compound	Molecular Formula	Molecular Weight	CAS Number	Primary Use
Modafinil	C15H15NO2S	273.35 g/mol	68693-11-8	Therapeutic
Modafinil-d5 Sulfone	C15H15NO3S	294.4 g/mol	1329496-95-8	Research
2-[(2,3,4,5,6-Pentadeuteriophenyl)-phenylmethyl]sulfinylacetamide	C15H15NO2S	278.38 g/mol	1133712-38-5	Research